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Compound of Interest

Compound Name: Anhydrovinblastine

Cat. No.: B1248250

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of
Anhydrovinblastine, a potent antineoplastic agent. Adherence to these protocols is essential
for ensuring personal safety and maintaining a secure laboratory environment.
Anhydrovinblastine is classified as a vinca alkaloid and should be handled with the utmost
care due to its cytotoxic properties.[1]

Essential Safety and Handling Precautions

Anhydrovinblastine is a hazardous drug that requires stringent safety measures to prevent
occupational exposure.[2] Exposure can occur through skin contact, inhalation of aerosols or
particles, and accidental ingestion.[3] Therefore, all handling of Anhydrovinblastine should be
conducted in a designated area, such as a certified Class Il Biological Safety Cabinet (BSC) or
a chemical fume hood, to minimize risk.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working
with Anhydrovinblastine. The following table outlines the minimum PPE requirements.
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PPE Component

Specification

Recommended Use

Chemotherapy-tested nitrile

Required for all handling
activities, including

preparation, administration,

Gloves gloves (double-gloving )
and disposal. Change gloves
recommended) )
every 30-60 minutes or
immediately if contaminated.
Disposable, solid-front gown
with back closure made of a
non-absorbent material (e.g., Required when there is a
Gown polyethylene-coated potential for splashing or

polypropylene). Long sleeves
with tight-fitting cuffs are

necessary.

contamination of clothing.

Eye & Face Protection

Safety glasses with side

shields or splash goggles.

Required for all handling
activities. A face shield worn
over goggles is required when
there is a significant risk of

splashing.

Respiratory Protection

NIOSH-approved N95 or

higher respirator.

Required when handling
powders or if there is a
potential for aerosol

generation.

Chemical and Physical Properties
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Property Value Source

CAS Number 38390-45-3 TargetMol SDSJ[3]

Molecular Formula C46H56N408 Santa Cruz Biotechnology[4]
Molecular Weight 792.96 g/mol Santa Cruz Biotechnology[4]
Appearance Powder ChemFaces[1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl BioCrick[5]
Acetate, DMSO, Acetone.

Store at -20°C for long-term
Storage
storage.

Density 1.35 g/cm3 TargetMol SDSJ[3]

Note: Occupational Exposure Limits (OELs) for Anhydrovinblastine have not been
established. Given its potency as a cytotoxic agent, it is recommended to handle it with the
assumption of a low OEL, similar to other potent pharmaceuticals, which are often in the range
of <10 pg/ms.[2]

Operational Plans: From Handling to Disposal

A clear and structured workflow is critical for the safe management of Anhydrovinblastine in a
laboratory setting.

Standard Operating Procedure for Handling
Anhydrovinblastine

All personnel must be trained on the specific hazards and handling procedures for
Anhydrovinblastine before commencing any work.

Preparation:

o Designated Area: All work with Anhydrovinblastine must be performed in a designated and
clearly marked area, such as a BSC or a chemical fume hood.
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» PPE Donning: Before entering the designated area, don the required PPE in the correct
order: gown, inner gloves, respiratory protection, eye and face protection, and outer gloves.

Handling:

» Weighing and Reconstitution: Handle solid Anhydrovinblastine with extreme care to avoid
generating dust. When preparing solutions, do so in a BSC to contain any potential aerosols.

o Labeling: All containers with Anhydrovinblastine must be clearly labeled with the chemical
name, concentration, and hazard warnings.

e Transport: When transporting Anhydrovinblastine, use sealed, shatter-proof secondary
containers.

Post-Handling:

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with Anhydrovinblastine using an appropriate cleaning agent.

o PPE Doffing: Remove PPE carefully to avoid self-contamination, and dispose of it as
cytotoxic waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
contamination.

1. Initial Response:

Alert personnel: Immediately alert others in the vicinity.

Evacuate the area: If the spill is large or generates aerosols, evacuate the immediate area.

Secure the area: Restrict access to the spill area.

N

. Spill Cleanup:
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o Don appropriate PPE: This includes double gloves, a disposable gown, eye protection, and a
respirator.

o Contain the spill:
o Liquids: Cover the spill with an absorbent pad.
o Solids: Gently cover the spill with a damp absorbent pad to prevent aerosolization.

o Clean the area: Use a chemotherapy spill kit to clean the affected area, working from the
outside in.

o Decontaminate: After the initial cleanup, decontaminate the area with an appropriate
cleaning agent.

3. Waste Disposal:

» All materials used for spill cleanup must be disposed of as cytotoxic waste in clearly labeled,
sealed containers.

Disposal Plan

The disposal of Anhydrovinblastine and all contaminated materials must adhere to strict
guidelines for hazardous pharmaceutical waste.

o Segregation: All waste contaminated with Anhydrovinblastine, including unused product,
empty vials, PPE, and cleaning materials, must be segregated from other laboratory waste.

o Containers: Use designated, leak-proof, and puncture-resistant containers clearly labeled as
"Cytotoxic Waste" or "Hazardous Pharmaceutical Waste."

¢ Disposal Method: Do not dispose of Anhydrovinblastine or related waste down the drain.[6]
All waste must be collected by a licensed hazardous waste disposal company for
incineration.

e Regulations: Follow all federal, state, and local regulations for the disposal of hazardous
waste pharmaceuticals.[7][8]
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Visual Guides for Safety Protocols

To further enhance understanding and adherence to safety procedures, the following diagrams
illustrate key workflows.

Doffing (Taking Off)
1. Outer Gloves »( 2. Gown P 3. Goggles/Face Shield P 4. Respirator »( 5. Inner Gloves
Donning (Putting On)
1. Gown »| 2. Inner Gloves »| 3. Respirator »-( 4. Goggles/Face Shield » 5. Outer Gloves

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.
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Anhydrovinblastine Spill Occurs

'

1. Alert Personnel & Secure Area

y

2. Don Full PPE

l

3. Contain Spill
(Absorbent/Damp Pad)

l

4. Clean Area with Spill Kit

l

5. Decontaminate Surfaces

6. Dispose of all materials as

Cytotoxic Waste

Click to download full resolution via product page

Caption: Anhydrovinblastine Spill Cleanup Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3',4'-Anhydrovinblastine | CAS:38390-45-3 | Manufacturer ChemFaces [chemfaces.com]
e 2. mtpinnacle.com [mtpinnacle.com]

¢ 3. targetmol.com [targetmol.com]

e 4. scbt.com [scbt.com]

e 5. 3",4'-Anhydrovinblastine | CAS:38390-45-3 | Alkaloids | High Purity | Manufacturer BioCrick
[biocrick.com]

e 6. Healthcare Environmental Resource Center (HERC) [hercenter.org]

o 7. Federal Register :: Management Standards for Hazardous Waste Pharmaceuticals
[federalregister.gov]

» 8. epa.gov [epa.gov]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Anhydrovinblastine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248250#personal-protective-equipment-for-
handling-anhydrovinblastine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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